Cas no 1261464-69-0 (Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate)

Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure combines a difluorophenyl moiety with a hydroxypyridine core, offering unique electronic and steric properties that enhance reactivity and binding affinity in target interactions. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it valuable in drug discovery for optimizing pharmacokinetic profiles. The ester group provides versatility for further synthetic modifications. This compound is particularly useful as an intermediate in the development of bioactive molecules, where precise functional group placement is critical for efficacy. High purity and well-defined synthesis routes ensure reproducibility in research applications.

Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate structure

1261464-69-0 structure

Product Name:Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate

CAS No:1261464-69-0

MF:C₁₃H₉F₂NO₃

MW:265.212270498276

CID:4920657

Update Time:2025-11-07

Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate
- Inchi： 1S/C13H9F2NO3/c1-19-13(18)11-8(5-16-6-10(11)17)7-3-2-4-9(14)12(7)15/h2-6,17H,1H3
- InChI Key： DPSDKOOVVYXISN-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1C1C=NC=C(C=1C(=O)OC)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 2.7
Topological Polar Surface Area: 59.4

Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001340-250mg	Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate	1261464-69-0	97%	250mg	$714.00	2023-09-03
Alichem	A024001340-500mg	Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate	1261464-69-0	97%	500mg	$999.60	2023-09-03
Alichem	A024001340-1g	Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate	1261464-69-0	97%	1g	$1730.40	2023-09-03

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Additional information on Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate

Comprehensive Overview of Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate (CAS No. 1261464-69-0)

Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate (CAS No. 1261464-69-0) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a difluorophenyl moiety and a hydroxyisonicotinate ester, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1261464-69-0 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

Researchers are increasingly interested in Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate due to its potential applications in kinase inhibition and anti-inflammatory therapies. The presence of fluorine atoms enhances its metabolic stability and binding affinity, a trend aligned with the pharmaceutical industry's focus on fluorinated compounds. Recent studies highlight its role in optimizing drug-like properties, addressing common challenges like bioavailability and selectivity.

The synthesis of CAS No. 1261464-69-0 involves multi-step organic reactions, including esterification and fluorination processes. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity validation, ensuring compliance with regulatory standards. This compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums, with researchers exploring modifications to improve efficacy.

From an industrial perspective, Methyl 3-(2,3-difluorophenyl)-5-hydroxyisonicotinate aligns with sustainable chemistry trends. Its derivatives are investigated for green synthesis routes, reducing waste and energy consumption. Environmental concerns drive searches for eco-friendly fluorochemicals, positioning this compound as a candidate for greener alternatives in agrochemical formulations.

In summary, CAS No. 1261464-69-0 represents a promising scaffold for innovation across multiple scientific disciplines. Its combination of fluorine chemistry and heterocyclic design addresses contemporary needs in precision medicine and sustainable agriculture, making it a subject of ongoing research and commercial interest.